Cas no 1192-63-8 (pyrrolidine-1-carbonyl chloride)
Pyrrolidine-1-carbonyl chloride is a reactive acyl chloride derivative commonly employed in organic synthesis and pharmaceutical applications. Its key advantage lies in its ability to serve as a versatile building block for introducing the pyrrolidine-1-carbonyl moiety into target molecules, facilitating the formation of amides, esters, and other functionalized compounds. The compound exhibits high reactivity with nucleophiles, enabling efficient coupling reactions under mild conditions. Its stability under controlled storage conditions ensures reliable handling in synthetic workflows. Pyrrolidine-1-carbonyl chloride is particularly valuable in medicinal chemistry for constructing bioactive scaffolds, owing to the pyrrolidine ring's prevalence in pharmacologically active compounds. Proper handling precautions are essential due to its moisture sensitivity and potential corrosivity.
1192-63-8 structure
Product Name:pyrrolidine-1-carbonyl chloride
CAS No:1192-63-8
MF:C5H8ClNO
MW:133.576120376587
MDL:MFCD00051321
CID:83483
PubChem ID:70937
Update Time:2025-06-07
pyrrolidine-1-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- pyrrolidine-1-carbonyl chloride
- 1-PYRROLIDINECARBONYL CHLORIDE
- 1-Pyrrolidinecarbonyl chloride, 97%
- AKOS015919396
- FT-0608300
- pyrrolidinocarbonyl chloride
- 1-pyrrolidine carbonylchloride
- J-800174
- AMY737
- 1192-63-8
- GS-5943
- 1-pyrrolidine carbonyl chloride
- pyrrolidinecarbonyl chloride
- 1pyrrolidinecarbonyl chloride
- MFCD00051321
- J-640172
- H10853
- GEO-03780
- NS00041898
- A804235
- 1-pyrolidine carbonyl chloride
- pyrrolidine carbonyl chloride
- DTXSID9061596
- 1-pyrrolidinylcarbonyl chloride
- EN300-1073103
- pyrrolidine-1-carbonylchloride
- EINECS 214-758-7
- FE96J4NEA6
- pyrrolidine-N-carbonyl chloride
- 1-Pyrrolidinecarbonylchloride
- SCHEMBL134037
- DTXCID7033494
-
- MDL： MFCD00051321
- Inchi： 1S/C5H8ClNO/c6-5(8)7-3-1-2-4-7/h1-4H2
- InChI Key： XACWJIQLDLUFSR-UHFFFAOYSA-N
- SMILES： ClC(N1CCCC1)=O
- BRN： 110281
Computed Properties
- Exact Mass: 133.02900
- Monoisotopic Mass: 133.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 98.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
Experimental Properties
- Color/Form: Colorless yellow liquid
- Density: 1.209 g/mL at 25 °C(lit.)
- Boiling Point: 104-106 °C/14 mmHg(lit.)
- Flash Point: Fahrenheit: 208.4 ° f
Celsius: 98 ° c - Refractive Index: n20/D 1.493(lit.)
- Water Partition Coefficient: It reacts with water.
- PSA: 20.31000
- LogP: 1.37890
- Solubility: reaction
- Sensitiveness: Moisture Sensitive
pyrrolidine-1-carbonyl chloride Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280-P305+P351+P338-P310
- Hazardous Material transportation number：3265
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26-S27-S36/37/39-S45
-
Hazardous Material Identification：
- Risk Phrases：R34
- Packing Group：II
- Safety Term：8
- Packing Group：II
- Hazard Level：8
- HazardClass：8
- PackingGroup：II
- TSCA：Yes
- Storage Condition：−20°C
pyrrolidine-1-carbonyl chloride Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
pyrrolidine-1-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR924831-1g |
1-Pyrrolidinecarbonyl chloride |
1192-63-8 | 0.98 | 1g |
£15.00 | 2025-03-21 | |
| Apollo Scientific | OR924831-5g |
1-Pyrrolidinecarbonyl chloride |
1192-63-8 | 0.98 | 5g |
£36.00 | 2025-03-21 | |
| Chemenu | CM350046-5g |
1-Pyrrolidinecarbonyl chloride |
1192-63-8 | 95%+ | 5g |
$86 | 2023-01-03 | |
| Chemenu | CM350046-25g |
1-Pyrrolidinecarbonyl chloride |
1192-63-8 | 95%+ | 25g |
$343 | 2023-01-03 | |
| Chemenu | CM350046-100g |
1-Pyrrolidinecarbonyl chloride |
1192-63-8 | 95%+ | 100g |
$1072 | 2023-01-03 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 206350-1G |
pyrrolidine-1-carbonyl chloride |
1192-63-8 | 1g |
¥330.81 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 206350-5G |
pyrrolidine-1-carbonyl chloride |
1192-63-8 | 5g |
¥699.24 | 2023-12-09 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-JJ782-200mg |
pyrrolidine-1-carbonyl chloride |
1192-63-8 | 98% | 200mg |
￥116.0 | 2022-06-10 | |
| abcr | AB172536-1 g |
1-Pyrrolidinecarbonyl chloride, 97%; . |
1192-63-8 | 97% | 1g |
€58.40 | 2023-05-07 | |
| abcr | AB172536-5 g |
1-Pyrrolidinecarbonyl chloride, 97%; . |
1192-63-8 | 97% | 5g |
€122.20 | 2023-05-07 |
pyrrolidine-1-carbonyl chloride Related Literature
-
Markos-Orestis Georgiadis,Violeta Kourbeli,Ioannis P. Papanastasiou,Andrew Tsotinis,Martin C. Taylor,John M. Kelly RSC Med. Chem. 2020 11 72
-
2. Metal-free direct thiocarbamation of imidazopyridines with carbamoyl chloride and elemental sulfurJian-Chao Deng,Shi-Bin Zhuang,Quan-Zhu Liu,Zi-Wei Lin,Yu-Liang Su,Jia-Hao Chen,Ri-Yuan Tang RSC Adv. 2017 7 54013
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Benjamin Cao,Oliver E. Hutt,Zhen Zhang,Songhui Li,Shen Y. Heazlewood,Brenda Williams,Jessica A. Smith,David N. Haylock,G. Paul Savage,Susan K. Nilsson Org. Biomol. Chem. 2014 12 965
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